glucosyl-O-galactosyl-(1-4)glucoside

• CAS No.: 141781-71-7
• Product Name: glucosyl-O-galactosyl-(1-4)glucoside
• Molecular Formula: C18H32O16
• Molecular Weight: 504.4 g/mol
• IUPAC Name: (2S,3R,4S,5R,6R)-2-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• Standard InChI: InChI=1S/C18H32O16/c19-1-4-7(22)10(25)13(28)16(30-4)33-15-12(27)9(24)6(3-21)32-18(15)34-17-14(29)11(26)8(23)5(2-20)31-17/h4-29H,1-3H2/t4-,5-,6-,7+,8-,9-,10+,11+,12+,13-,14-,15-,16+,17-,18+/m1/s1
• Standard InChIKey: ZZQBFMYCMRVZFG-JYPKAZJXSA-N
• Isomeric SMILES: C([C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@@H]([C@H](O[C@H]2O[C@@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)CO)O)O)O)O)O)O
• SMILES: C(C1C(C(C(C(O1)OC2C(C(C(OC2OC3C(C(C(C(O3)CO)O)O)O)CO)O)O)O)O)O)O
• Canonical SMILES: C(C1C(C(C(C(O1)OC2C(C(C(OC2OC3C(C(C(C(O3)CO)O)O)O)CO)O)O)O)O)O)O
• Synonyms: alpha-D-glucosyl-O-beta-D-galactosyl-(1-4)-beta-D-glucoside; Glu-Gla-Glu; glucosyl lactoside; glucosyl-O-galactosyl-(1-4)glucoside; O-beta D-galactopyranosyl-(1-4)-O-beta-D-glucopyranosyl-alpha-D-glucopyranoside
• PubChem Compound: 3081297
• Last Modified: Nov 11 2021